2-{[3-(3,4-dimethylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• IUPAC Name: 2-[3-[(3,4-dimethylphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H20N4O3S2/c1-12-4-5-15(8-13(12)2)10-25-20(27)19-16(6-7-29-19)22-21(25)30-11-18(26)23-17-9-14(3)28-24-17/h4-9H,10-11H2,1-3H3,(H,23,24,26)
• InChI Key: KKMHCIOMEMLGGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=NOC(=C4)C)C
• Molecular Formula: C21H20N4O3S2
• Molecular Weight: 440.5 g/mol

Description

2-{[3-(3,4-dimethylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H20N4O3S2 and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

The compound’s unique structure suggests potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly hepatocellular carcinoma (HepG2) cells. . Further research is needed to elucidate its mechanism of action and optimize its efficacy.

Antioxidant Properties

Antioxidants play a crucial role in protecting cells from oxidative damage. This compound has been evaluated for its antioxidant activity using assays such as ABTS (2,2’-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) and DPPH (2,2-diphenyl-1-picrylhydrazyl). . Its potential as an antioxidant warrants further investigation.

Anti-Tubercular Activity

In a related study, researchers synthesized N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1,4-dihydropyridine-3,5-dicarboxamide derivatives. These compounds were evaluated for anti-tubercular activity against Mycobacterium tuberculosis strains. While the specific compound was not directly studied, it falls within the same chemical family and may exhibit similar properties.

Molecular Docking

Computational studies involving molecular docking have explored the binding interactions of this compound with specific protein targets. For instance, compound 24 showed promising binding to Arg184 and Lys179, forming hydrogen bonds within the binding pocket. .